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Compound of Interest

Compound Name: Smyrindiol
CAS No.: 87725-60-8
Cat. No.: B15576944
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed account of the asymmetric total synthesis of smyrindiol, a
naturally occurring dihydrofuranocoumarin. The protocol is based on the first organocatalytic
asymmetric synthesis developed by Enders et al., which employs an (S)-proline catalyzed
enantioselective intramolecular aldol reaction as the key step.[1][2][3][4] This method allows for
the efficient and highly stereoselective production of smyrindiol, a compound noted for its
antifungal and antibacterial properties.[1][3]

The synthesis commences with commercially available 2,4-dihydroxybenzaldehyde and
proceeds through 15 steps to yield the final product with excellent stereoselectivity (99%
diastereomeric excess and 99% enantiomeric excess) and a 6.3% overall yield.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for the asymmetric total synthesis of
smyrindiol.
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Experimental Protocols

The following are detailed methodologies for the key experiments in the asymmetric total

synthesis of smyrindiol.

Key Step: (S)-Proline Catalyzed Enantioselective

Intramolecular Aldol Reaction

This crucial step establishes the stereochemistry of the final product with high efficiency.

Procedure for the synthesis of compound 14:

» Dissolve the O-acetonyl-salicylaldehyde derivative 13 in dry DMSO.

e Add (S)-proline (40 mol%) to the solution.

 Stir the reaction mixture at room temperature for the time specified in the detailed protocol

(typically several hours to days), monitoring the reaction progress by TLC.
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e Upon completion, quench the reaction by adding water.

o Extract the agueous phase with an appropriate organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
e Remove the solvent under reduced pressure.

 Purify the crude product by column chromatography on silica gel to afford the aldol product
14.

Visualizations
Asymmetric Total Synthesis Workflow

The following diagram illustrates the overall synthetic route from 2,4-dihydroxybenzaldehyde to
smyrindiol.
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Caption: Overall workflow for the asymmetric total synthesis of Smyrindiol.
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Biological Activity of Smyrindiol

Smyrindiol has been reported to exhibit biological activity against certain pathogens.
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Caption: Reported biological activities of Smyrindiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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